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A Comparative Guide for Researchers and Drug Development Professionals

The use of copper chromate-based wood preservatives, particularly in the form of Chromated

Copper Arsenate (CCA), has been a long-standing practice to protect timber from fungal decay

and insect attack.[1][2] However, growing concerns over the environmental and health impacts

of its constituent heavy metals, namely chromium and arsenic, have led to restrictions on its

use and the development of alternative preservative systems.[2][3] This guide provides a

comprehensive comparison of copper chromate (represented by its most common

formulation, CCA) and its primary alternatives, Alkaline Copper Quaternary (ACQ) and Copper

Azole (CA), focusing on their environmental impact, performance, and the methodologies used

for their evaluation.

Comparative Analysis of Wood Preservatives
The selection of a wood preservative involves a trade-off between efficacy and environmental

impact. While CCA has a long history of effective performance, its alternatives offer a reduced

human and environmental hazard profile due to the absence of arsenic and chromium.

Performance Against Wood-Destroying Organisms
The primary function of a wood preservative is to resist degradation by fungi and insects.

Laboratory and field tests have demonstrated the efficacy of both CCA and its alternatives.
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Fungal Decay: Copper-based preservatives are generally effective against a wide range of

wood-decaying fungi.[4][5] In standardized laboratory tests, wood treated with Copper Azole

has shown to result in weight loss of less than 3% when exposed to brown and white rot

fungi.[4]

Termite Resistance: CCA, ACQ, and CA have all been shown to significantly enhance the

resistance of wood to termite attack.[6][7] Surface treatment with ACQ and CA can provide

substantial protection against termites, although the level of protection is dependent on the

retention of the preservative on the wood surface.[6] In some cases, CCA has been

observed to provide a higher level of protection against termites compared to ACQ and CA.

[8]

Preservative Active Ingredients
Efficacy against
Fungi

Efficacy against
Termites

Chromated Copper

Arsenate (CCA)

Copper, Chromium,

Arsenic
High High

Alkaline Copper

Quaternary (ACQ)

Copper, Quaternary

Ammonium

Compound

High High

Copper Azole (CA) Copper, Tebuconazole High High

Table 1: General Performance Characteristics of Wood Preservatives. This table summarizes

the active ingredients and general efficacy of CCA and its common alternatives against major

wood-destroying organisms.

Environmental Fate: Leaching of Preservative
Components
A critical aspect of the environmental impact of treated wood is the leaching of its chemical

components into the surrounding environment. This process is influenced by factors such as

rainfall, soil pH, and the age of the wood.

CCA Leaching: CCA-treated wood can leach copper, chromium, and arsenic into the soil and

water.[1][9] Arsenic has been found to leach at a higher rate than chromium and copper from
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CCA-treated wood.[9]

ACQ and CA Leaching: Wood treated with ACQ and CA does not leach chromium or arsenic.

However, studies have shown that copper can leach from these alternatives, in some cases

at a higher rate than from CCA-treated wood.[9][10] For example, one field study found that

over a year, 670 mg of copper leached from new ACQ-treated wood, while less than 40 mg

of copper leached from weathered CCA-treated wood.[9]

Preservative Copper Leaching
Chromium
Leaching

Arsenic Leaching

Chromated Copper

Arsenate (CCA)

Lower than ACQ in

some studies
Present Present

Alkaline Copper

Quaternary (ACQ)

Higher than CCA in

some studies
Absent Absent

Copper Azole (CA)

Data varies, but

copper leaching

occurs

Absent Absent

Table 2: Comparative Leaching of Heavy Metals from Treated Wood. This table highlights the

presence or absence of leaching of the primary metallic components from CCA and its

alternatives. The rate of leaching can be highly variable depending on environmental

conditions.

Toxicological Profile
The toxicity of wood preservatives is a key consideration for both human health and ecosystem

well-being. The alternatives to CCA are generally considered to have lower mammalian toxicity

due to the absence of arsenic and hexavalent chromium.[11]

Chromium Toxicity: Hexavalent chromium (Cr(VI)), a component of CCA, is a known human

carcinogen.[12][13] Its toxicity is mediated through its uptake into cells via sulfate

transporters. Once inside the cell, Cr(VI) is reduced to reactive intermediates and ultimately

to trivalent chromium (Cr(III)), a process that generates oxidative stress and can lead to DNA

damage.[12][14]
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Copper Toxicity: While an essential nutrient, elevated concentrations of copper can be toxic,

particularly to aquatic organisms. The toxicity of copper in aquatic environments is influenced

by water chemistry, such as hardness and the presence of organic matter. EC50 (the

concentration at which 50% of the test organisms show an effect) values for copper in

freshwater algae can range from 1 µg/L to 8000 µg/L, demonstrating a wide range of

sensitivity among different species.[15][16][17]

Component Toxicological Concern

Chromium (Hexavalent) Carcinogenic, genotoxic

Arsenic Carcinogenic, toxic to various organ systems

Copper Aquatic toxicity at high concentrations

Quaternary Ammonium Compounds Lower mammalian toxicity

Tebuconazole Fungicide with some aquatic toxicity

Table 3: Toxicological Concerns of Wood Preservative Components. This table outlines the

primary health and environmental concerns associated with the individual components of CCA

and its alternatives.

Experimental Protocols
The assessment of wood preservatives relies on standardized laboratory and field test

methods to ensure comparability and reliability of data.

AWPA E11-16: Standard Method for Accelerated
Evaluation of Preservative Leaching
This laboratory method is designed to accelerate the leaching of waterborne preservatives from

small wood blocks.[18][19][20][21]

Objective: To determine the leachability of a wood preservative as a percentage of the initial

retention.

Methodology:
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Specimen Preparation: Small wood blocks (typically 19 mm cubes) are treated with the wood

preservative to a known retention level.[20]

Leaching Procedure: The treated blocks are immersed in deionized water. The water is

typically changed at specified intervals over a period of several days.

Analysis: The leachate (water) is collected and analyzed for the concentration of the

preservative components. The wood blocks may also be analyzed before and after leaching

to determine the amount of preservative lost.

EN 113: Test Method for Determining the Protective
Effectiveness Against Wood Destroying Basidiomycetes
This European standard specifies a laboratory method to determine the toxic values of a wood

preservative against wood-destroying fungi.[22][23][24][25][26]

Objective: To determine the minimum concentration of a wood preservative that prevents fungal

decay.

Methodology:

Specimen Preparation: Small, sterile wood blocks are impregnated with varying

concentrations of the wood preservative.

Fungal Culture: The treated wood blocks, along with untreated control blocks, are exposed to

a pure culture of a specific wood-destroying fungus (e.g., Coniophora puteana or Trametes

versicolor) on a malt extract agar medium.[22]

Incubation: The samples are incubated under controlled temperature and humidity for a

specified period (typically several weeks).

Assessment: The effectiveness of the preservative is determined by measuring the mass

loss of the wood blocks due to fungal decay. The lowest concentration of the preservative

that prevents significant mass loss is considered the toxic threshold.
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Diagrams generated using Graphviz (DOT language) can help to illustrate complex biological

pathways and experimental workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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